Cas no 1251675-80-5 (3-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid ethyl ester)

• Product Name: 3-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid ethyl ester
• CAS No: 1251675-80-5
• MF: C₁₄H₁₅N₃O₄S
• MW: 321.351601839066
• CID: 5187570
• Update Time: 2025-07-02

3-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 3-{[3-(aminosulfonyl)pyridin-2-yl]amino}benzoate
• ethyl 3-[(3-sulfamoylpyridin-2-yl)amino]benzoate
• Ethyl 3-((3-sulfamoylpyridin-2-yl)amino)benzoate
• Ethyl 3-([3-(aminosulfonyl)pyridin-2-yl]amino)benzoate
• BAC67580
• Ethyl3-((3-sulfamoylpyridin-2-yl)amino)benzoate
• ethyl 3-{[3-(aminosulfonyl)-2-pyridyl]amino}benzoate
• 3-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid ethyl ester

• Inchi： 1S/C14H15N3O4S/c1-2-21-14(18)10-5-3-6-11(9-10)17-13-12(22(15,19)20)7-4-8-16-13/h3-9H,2H2,1H3,(H,16,17)(H2,15,19,20)
• InChI Key： UHIMAUQXAAPUPF-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN=C1NC1C=CC=C(C(=O)OCC)C=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 477
• XLogP3: 2.1
• Topological Polar Surface Area: 120

Additional information on 3-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid ethyl ester

Introduction to 3-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid ethyl ester (CAS No. 1251675-80-5) and Its Emerging Applications in Chemical Biology

3-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid ethyl ester, identified by the chemical identifier CAS No. 1251675-80-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its dual functionality, incorporating both a sulfamoyl group and an amine moiety linked to a pyridine ring, which is further esterified at the benzoic acid moiety. The unique structural features of this compound make it a promising candidate for various applications, particularly in the development of novel bioactive molecules and therapeutic agents.

The sulfamoyl group (–SO₂NH₂) is a well-known pharmacophore that is frequently employed in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. In 3-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid ethyl ester, this group is strategically positioned on the pyridine ring, which serves as an important scaffold for further functionalization and interaction with biological targets. The presence of the amine group (–NH₂) further expands the potential for hydrogen bonding interactions, making this compound an attractive candidate for designing molecules with high specificity and potency.

The benzoic acid ethyl ester moiety (–COOCH₂CH₃) contributes to the overall solubility and bioavailability of the compound, facilitating its use in both in vitro and in vivo studies. This structural feature is particularly relevant in drug discovery, where optimal solubility is often a critical factor for successful pharmacokinetic profiles. The combination of these functional groups within a single molecule suggests that 3-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid ethyl ester may exhibit multiple modes of action, making it a versatile tool for investigating complex biological pathways.

Recent advancements in chemical biology have highlighted the importance of small molecules with diverse structural motifs in modulating biological processes. The pyridine scaffold, in particular, has been extensively studied for its role in drug design due to its ability to interact with a wide range of biological targets, including enzymes and receptors. The sulfamoyl-pyridine derivative described here leverages this structural motif to potentially interact with proteins involved in signal transduction, inflammation, and other critical cellular processes.

In the context of drug discovery, 3-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid ethyl ester represents an intriguing lead compound that could be further optimized through structure-based drug design or virtual screening approaches. The sulfamoyl group provides a handle for covalent modification or further derivatization, while the amine and ester functionalities offer opportunities for selective labeling or conjugation with other biomolecules. These attributes make this compound a valuable asset in the arsenal of synthetic chemists and biologists seeking to develop novel therapeutic strategies.

One particularly promising area of research involves the use of 3-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid ethyl ester as a scaffold for designing inhibitors of enzymes implicated in metabolic disorders or cancer. For instance, sulfonamide derivatives have been extensively explored as inhibitors of carbonic anhydrase, an enzyme that plays a crucial role in maintaining pH balance and fluid homeostasis. The pyridine moiety in this compound could serve as a recognition element for binding to specific subsites within the active site of such enzymes, potentially leading to the development of highly selective inhibitors.

Another emerging application lies in the field of immunomodulation. The sulfamoyl group has been shown to enhance binding interactions with certain immune receptors, suggesting that derivatives of 3-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid ethyl ester could modulate immune responses by interacting with cytokine receptors or signaling proteins. This potential makes it an attractive candidate for developing immunotherapeutic agents aimed at treating autoimmune diseases or enhancing anti-tumor immune responses.

The benzoic acid ethyl ester functionality also opens up possibilities for exploring its role in anti-inflammatory applications. Benzoic acid derivatives are well-known for their anti-inflammatory properties, often mediated through interactions with cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). By incorporating this motif into 3-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid ethyl ester, researchers can investigate whether it can be developed into a novel anti-inflammatory agent with improved efficacy and reduced side effects compared to existing therapies.

Furthermore, the structural complexity of this compound suggests that it may exhibit additional biological activities beyond those already mentioned. For example, the presence of both sulfamoyl and amine groups could allow it to engage multiple targets simultaneously, leading to synergistic effects that are not achievable with simpler molecules. This multitargeting capability is increasingly recognized as a key strategy in modern drug discovery, as it can lead to more robust therapeutic outcomes.

In conclusion, 3-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid ethyl ester (CAS No. 1251675-80-5) represents a structurally intriguing molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups—sulfamoyl, amine, pyridine, and benzoic acid ethyl ester—makes it a versatile scaffold for designing bioactive molecules with diverse applications. As research continues to uncover new biological pathways and therapeutic targets, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics.